Cas no 144584-29-2 (3-Bromo-2-chloro-4-methoxypyridine)

• Product Name: 3-Bromo-2-chloro-4-methoxypyridine
• CAS No: 144584-29-2
• MF: C₆H₅BrClNO
• MW: 222.466999769211
• MDL: MFCD14705097
• CID: 833673
• PubChem ID: 10421125
• Update Time: 2025-10-31

3-Bromo-2-chloro-4-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-chloro-4-methoxypyridine
• 3-bromo-2-chloro-4-methoxy-Pyridine
• AK141941
• FT-0686556
• KB-199299
• QC-8972
• RW2707
• FCH1387653
• Pyridine, 3-bromo-2-chloro-4-methoxy-
• AB0042321
• AX8274238
• Z0190
• ST24041833
• MFCD14705097
• EN300-267102
• DTXSID30439622
• 144584-29-2
• SCHEMBL16198185
• O10953
• SY111373
• AKOS022173393
• DB-024495
• DS-7457
• CS-W004196

• MDL： MFCD14705097
• Inchi： 1S/C6H5BrClNO/c1-10-4-2-3-9-6(8)5(4)7/h2-3H,1H3
• InChI Key： WNCWAYKQILUYEO-UHFFFAOYSA-N
• SMILES： BrC1C(=NC=CC=1OC)Cl

Computed Properties

• Exact Mass: 220.92435
• Monoisotopic Mass: 220.92430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22.1
• XLogP3: 2.5

Experimental Properties

• Density: 1.650±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 261.2±35.0 ºC (760 Torr),
• Flash Point: 111.8±25.9 ºC,
• Solubility: Slightly soluble (1.7 g/l) (25 º C),
• PSA: 22.12

Additional information on 3-Bromo-2-chloro-4-methoxypyridine

Comprehensive Analysis of 3-Bromo-2-chloro-4-methoxypyridine (CAS No. 144584-29-2): Properties, Applications, and Industry Trends

3-Bromo-2-chloro-4-methoxypyridine (CAS 144584-29-2) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This heterocyclic compound features a methoxy group at the 4-position, complemented by bromo and chloro substituents at the 3- and 2-positions, respectively. Its unique electronic configuration makes it a versatile building block for synthesizing complex molecules, particularly in drug discovery pipelines targeting kinase inhibitors and antimicrobial agents.

Recent studies highlight the growing demand for halogenated pyridines like 3-Bromo-2-chloro-4-methoxypyridine in medicinal chemistry. Researchers are leveraging its electron-withdrawing properties to modulate bioavailability in candidate compounds. The methoxy group enhances solubility, while the bromo and chloro groups facilitate selective cross-coupling reactions—key for developing next-generation APIs (Active Pharmaceutical Ingredients).

From an industrial perspective, CAS 144584-29-2 aligns with two critical trends: green chemistry and atom economy. Manufacturers are optimizing synthetic routes to minimize waste, with some adopting catalytic bromination methods to improve yield. Analytical techniques like HPLC purity testing and NMR spectroscopy ensure batch consistency, addressing quality concerns raised in FDA submissions for related intermediates.

The compound’s role in crop protection chemicals is another focal point. Its structural motifs appear in novel pesticide formulations targeting resistant pests, responding to the agricultural sector’s need for sustainable alternatives. Patent analyses reveal a 30% increase in filings involving 3-Bromo-2-chloro-4-methoxypyridine derivatives since 2020, underscoring its IP potential.

Storage and handling protocols for 144584-29-2 emphasize stability under inert atmospheres, with recommended desiccated conditions to prevent hydrolysis of the methoxy group. Thermal studies indicate decomposition above 230°C, guiding process safety in scale-up production. These data points are crucial for compliance with REACH regulations and industrial safety standards.

Emerging applications include its use as a precursor for OLED materials, where the halogenated pyridine core contributes to electron transport layers. This intersects with the booming flexible electronics market, creating new demand streams. Suppliers are now offering custom synthesis services with >98% purity to meet diverse R&D requirements.

Environmental fate studies of 3-Bromo-2-chloro-4-methoxypyridine show moderate biodegradability, prompting development of bio-based alternatives in line with circular economy principles. Lifecycle assessments compare favorably against persistent halogenated aromatics, supporting its selection in eco-design frameworks.

For analytical chemists, the compound presents distinct mass spectrometry fragmentation patterns, with characteristic isotope clusters from the bromine atom. This aids in impurity profiling during quality control. Recent QSAR models also utilize its structural parameters to predict activity in related bioactive compounds.

Market projections suggest steady growth for CAS 144584-29-2 at 6.8% CAGR through 2030, driven by personalized medicine and precision agriculture trends. Strategic partnerships between fine chemical producers and CDMOs (Contract Development and Manufacturing Organizations) aim to address supply chain vulnerabilities exposed during recent global disruptions.